Cas no 852431-02-8 (N-methyl-1-(5-phenylisoxazol-3-yl)methanamine)

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine structure
852431-02-8 structure
Product Name:N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
CAS No:852431-02-8
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD07800996
CID:720593
PubChem ID:5200314
Update Time:2025-04-19

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolemethanamine,N-methyl-5-phenyl-
    • Methyl-(5-phenyl-isoxazol-3-ylmethyl)-amine
    • N-METHYL(5-PHENYLISOXAZOL-3-YL)METHANAMINE HYDROCHLORIDE
    • N-methyl-1-(5-phenyl-1,2-oxazol-3-yl)methanamine
    • N-methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine
    • methyl[(5-phenylisoxazol-3-yl)methyl]amine
    • N-methyl-1-(5-phenylisoxazol-3-yl)methanamine(SALTDATA: HCl 0.2H2O 0.1NaCl)
    • EN300-231904
    • SCHEMBL4902504
    • TS-02650
    • DB-031924
    • N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
    • DTXSID00409438
    • n-methyl-1-(5-phenylisoxazol-3-yl)methanamine oxalate
    • AKOS000506098
    • methyl[(5-phenylisoxazol-3-yl)methyl]amine oxalate
    • CS-0301622
    • N-methyl-1-(5-phenyl-3-isoxazolyl)methanamine
    • C16486
    • J-523716
    • methyl[(5-phenyl-1,2-oxazol-3-yl)methyl]amine
    • 852431-02-8
    • ALBB-010484
    • STK352884
    • MDL： MFCD07800996
    • Inchi： 1S/C11H12N2O/c1-12-8-10-7-11(14-13-10)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3
    • InChI Key： UOTLCNYQFPJOPY-UHFFFAOYSA-N
    • SMILES： O1C(=CC(CNC)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.09500
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 323.4°C at 760 mmHg
  • Flash Point: 149.4°C
  • Refractive Index: 1.543
  • PSA: 38.06000
  • LogP: 2.45190

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM191499-1g
Methyl-(5-phenyl-isoxazol-3-ylmethyl)-amine
 852431-02-8 95%
1g
 $*** 2023-05-29
Chemenu
CM191499-5g
Methyl-(5-phenyl-isoxazol-3-ylmethyl)-amine
 852431-02-8 95%
5g
 $743 2021-08-05
Fluorochem
042444-1g
N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine
 852431-02-8 95%
1g
 ￡205.00 2022-03-01
Fluorochem
042444-5g
N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine
 852431-02-8 95%
5g
 ￡591.00 2022-03-01
TRC
M695790-50mg
N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
 852431-02-8
50mg
 $ 50.00 2022-06-03
TRC
M695790-100mg
N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
 852431-02-8
100mg
 $ 65.00 2022-06-03
TRC
M695790-500mg
N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
 852431-02-8
500mg
 $ 230.00 2022-06-03
Enamine
EN300-231904-0.05g
methyl[(5-phenyl-1,2-oxazol-3-yl)methyl]amine
 852431-02-8 95%
0.05g
 $79.0 2024-06-20
Enamine
EN300-231904-0.1g
methyl[(5-phenyl-1,2-oxazol-3-yl)methyl]amine
 852431-02-8 95%
0.1g
 $82.0 2024-06-20
Enamine
EN300-231904-0.25g
methyl[(5-phenyl-1,2-oxazol-3-yl)methyl]amine
 852431-02-8 95%
0.25g
 $86.0 2024-06-20

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Related Literature

Related Categories

852431-02-8 (N-methyl-1-(5-phenylisoxazol-3-yl)methanamine) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd